Cas no 540-11-4 (9-Octadecene-1,12-diol,(9Z,12R)-)

• Product Name: 9-Octadecene-1,12-diol,(9Z,12R)-
• CAS No: 540-11-4
• MF: C₁₈H₃₆O₂
• MW: 284.477246284485
• CID: 376242
• PubChem ID: 25054339
• Update Time: 2025-11-02

9-Octadecene-1,12-diol,(9Z,12R)- Chemical and Physical Properties

Names and Identifiers

• 9-Octadecene-1,12-diol,(9Z,12R)-
• Ricinoleyl Alcohol
• Einecs 208-737-1
• ricinoleic alcohol
• 9-Octadecene-1,12-diol, (9Z,12R)-
• P62TC9X8T9
• DTXSID401315826
• 9-Octadecene-1,12-diol, (R-(Z))-
• 540-11-4
• Q27286271
• DKBBOWMEYUBDGN-ADYSOMBNSA-N
• SCHEMBL524429
• Octadec-9-ene-1,12-diol
• UNII-P62TC9X8T9
• (9Z,12R)-Octadec-9-ene-1,12-diol
• (Z,12R)-octadec-9-ene-1,12-diol

• Inchi： 1S/C18H36O2/c1-2-3-4-12-15-18(20)16-13-10-8-6-5-7-9-11-14-17-19/h10,13,18-20H,2-9,11-12,14-17H2,1H3/b13-10-/t18-/m1/s1
• InChI Key： DKBBOWMEYUBDGN-ADYSOMBNSA-N
• SMILES： O[C@@H](C/C=C\CCCCCCCCO)CCCCCC

Computed Properties

• Exact Mass: 284.27200
• Monoisotopic Mass: 284.271530387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 15
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46000
• LogP: 4.98700

Additional information on 9-Octadecene-1,12-diol,(9Z,12R)-

Recent Advances in the Study of 9-Octadecene-1,12-diol,(9Z,12R)- (CAS: 540-11-4) in Chemical Biology and Pharmaceutical Research

The compound 9-Octadecene-1,12-diol,(9Z,12R)- (CAS: 540-11-4) has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This naturally occurring fatty alcohol derivative exhibits unique structural and functional properties that make it a promising candidate for drug development and biomedical applications. Recent studies have focused on elucidating its biological activities, synthetic pathways, and therapeutic potential.

One of the key areas of research has been the compound's role in modulating inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 9-Octadecene-1,12-diol,(9Z,12R)- exhibits potent anti-inflammatory effects by inhibiting the NF-κB signaling pathway. The researchers used molecular docking simulations and in vitro assays to show that the compound binds specifically to the p65 subunit of NF-κB, preventing its nuclear translocation and subsequent activation of pro-inflammatory genes.

In the field of synthetic chemistry, significant progress has been made in developing efficient synthetic routes for 9-Octadecene-1,12-diol,(9Z,12R)-. A team from MIT recently reported a novel asymmetric synthesis method using enzymatic catalysis, achieving an impressive 92% enantiomeric excess. This breakthrough, published in ACS Catalysis, provides a scalable approach for producing the compound in sufficient quantities for further pharmacological studies.

Pharmacokinetic studies have also advanced our understanding of this compound. Research conducted at the University of Tokyo in 2024 revealed that 9-Octadecene-1,12-diol,(9Z,12R)- demonstrates favorable absorption and distribution profiles in animal models, with particularly high accumulation in adipose tissue. This finding suggests potential applications in metabolic disorders, though further toxicological studies are needed to assess its safety profile.

The compound's potential in cancer therapy has emerged as another exciting research direction. Preliminary results from a collaborative study between Harvard Medical School and the Dana-Farber Cancer Institute indicate that 9-Octadecene-1,12-diol,(9Z,12R)- may enhance the efficacy of certain chemotherapeutic agents by modulating drug efflux pumps in multidrug-resistant cancer cells. These findings were presented at the 2024 American Association for Cancer Research annual meeting.

Despite these promising developments, challenges remain in the clinical translation of 9-Octadecene-1,12-diol,(9Z,12R)-. Current research efforts are focusing on improving its water solubility and bioavailability through various formulation strategies, including liposomal encapsulation and prodrug approaches. The next phase of research will likely involve more extensive preclinical testing and potentially early-stage clinical trials to evaluate its therapeutic potential in humans.